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Compound of Interest

Compound Name:
1-(4-aminophenyl)-1H-pyrazole-3-

carboxamide

CAS No.: 1154650-50-6

Cat. No.: B1294037

Get Quote

Subject: Molecular Docking of 1-(4-
aminophenyl)-1H-pyrazole-3-carboxamide against
Coagulation Factor Xa
Executive Summary & Rationale
This application note details the protocol for the molecular docking of 1-(4-aminophenyl)-1H-
pyrazole-3-carboxamide (referred to herein as Ligand-AP3).

Scientific Context: Ligand-AP3 is not merely a random organic molecule; it is a critical synthetic

intermediate and pharmacophore scaffold for Apixaban (Eliquis), a direct Factor Xa (FXa)

inhibitor used as an anticoagulant.[1] In the context of Fragment-Based Drug Design (FBDD),

this molecule represents the "core binding motif."[1]

The Objective: To validate the binding mode of this core scaffold within the S1/S4 pockets of

Factor Xa. By establishing how this fragment binds compared to the full drug, researchers can

identify vectors for optimization (e.g., derivatizing the aniline nitrogen) or assess the scaffold's
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suitability for novel kinase targets (like CDK2/FLT3) where pyrazole-carboxamides are also

privileged structures.[1]

Target Selection & Structural Biology
The primary target for this study is Factor Xa (FXa).[1][2]

PDB Selection:2P16 (Crystal structure of Apixaban bound to Human Factor Xa).[1]

Rationale: Using the holo-structure (protein co-crystallized with the drug) ensures the active

site is in the "open" conformation suitable for this specific scaffold class.[1]

Binding Site Physics: The FXa active site is characterized by:

S1 Pocket: Deep, hydrophobic, containing Asp189 (determines specificity for basic

groups).[1]

S4 Pocket: Hydrophobic "aryl-binding" pocket formed by Tyr99, Phe174, and Trp215.[1]

Computational Workflow Protocol
This protocol is software-agnostic but optimized for standard suites (AutoDock Vina,

Schrödinger Glide, or GOLD).[1]

Step 1: Ligand Preparation (Ligand-AP3)[1]
Structure Generation: Generate the 3D conformer from SMILES:

NC1=CC=C(N2N=C(C(N)=O)C=C2)C=C1.[1]

Protonation State (pH 7.4):

Pyrazoles:[3][4][5][6][7][8][9][10] The pyrazole ring nitrogens are generally uncharged at

physiological pH.[1]

Aniline:[2] The 4-aminophenyl group is weakly basic (pKa ~4.6); maintain as neutral (

) for docking.[1]

Carboxamide:[2][3][6][8][10][11] Maintain as neutral (
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).

Energy Minimization: Minimize using the OPLS3e or MMFF94 force field to relieve internal

strain (Convergence criteria: RMSD < 0.05 Å).[1]

Step 2: Protein Preparation (Factor Xa - PDB: 2P16)[1]
Strip: Remove the co-crystallized ligand (Apixaban) and all ions (Na+, Cl-).[1]

Water Management (Critical):

Retain: Structural water molecules bridging the ligand and the catalytic triad (specifically

water #601 or equivalent if it mediates H-bonds).[1]

Remove: Bulk solvent waters.[1]

H-Bond Network: Optimize H-bond assignment (PropKa) at pH 7.4. Ensure His57 is

protonated on the epsilon nitrogen if acting as a base.[1]

Step 3: Grid Generation
Center: Define the grid box center using the centroid of the co-crystallized Apixaban.

Coordinates (Approx for 2P16): X=8.5, Y=6.2, Z=14.8.[1]

Dimensions:

Å.[1] This is sufficient to cover the S1 and S4 pockets without allowing the small fragment to
wander into non-specific surface grooves.[1]

Step 4: Docking Parameters
Algorithm: Genetic Algorithm (Lamarckian) or Systematic Search.[1]

Precision: Set exhaustiveness to High (e.g., Vina exhaustiveness = 32). Small fragments

have flat energy landscapes; high sampling is required to find the global minimum.[1]

Constraints (Optional but Recommended): A hydrogen bond constraint on Gly216

(backbone) can force the carboxamide into the correct "hinge-binding" orientation, mimicking

the known Apixaban pose.[1]
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Figure 1: Step-by-step computational workflow for fragment-based docking of the Apixaban

precursor.

Data Analysis & Interpretation
Upon completion, analyze the top 5 poses based on Binding Affinity (

) and Cluster Size.[1]

Expected Interaction Map (Validation Criteria)
For the docking to be considered "successful" (biologically relevant), Ligand-AP3 must replicate

the core interactions of Apixaban:
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Moiety Target Residue Interaction Type Significance

Pyrazole-N2 Gly216 (Backbone O) H-Bond (Acceptor)

Critical "Hinge"

interaction; stabilizes

the scaffold.[1]

Carboxamide-NH2 Gly218 (Backbone O) H-Bond (Donor)

Orients the molecule

in the oxyanion hole.

[1]

Phenyl Ring Tyr99 / Phe174 Stacking
S4 pocket interaction

(Aryl binding site).[1]

4-Amino Group Solvent / Glu97 Solvation / H-Bond

This is the vector for

growing the fragment

(attachment point for

the lactam ring in

Apixaban).[1]

Interaction Logic Diagram

Pyrazole Ring Gly216 (O)
H-Bond

Carboxamide Gly218 (O)
H-Bond

Phenyl Group S4 Pocket
(Tyr99/Phe174)

Pi-Stacking

Click to download full resolution via product page

Figure 2: Critical pharmacophore interactions required to validate the pose of Ligand-AP3

within Factor Xa.

Troubleshooting & Optimization
Issue: Ligand binds in reverse orientation.
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Cause: The small size of the fragment allows it to tumble in the large S1 pocket.[1]

Solution: Introduce a positional constraint or "core constraint" if using Glide, locking the

pyrazole ring to the coordinates of the pyrazole in the co-crystallized Apixaban structure.

[1]

Issue: Low affinity scores (-5 to -6 kcal/mol).

Interpretation: This is normal for a Fragment.[1] Fragments typically have low affinity (high

micromolar to millimolar

) but high Ligand Efficiency (LE).[1] Do not discard the result; calculate LE (

/ Heavy Atom Count).[1] An LE > 0.3 indicates a high-quality starting point.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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